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borohydride

Cat. No.: B8772049 Get Quote

Technical Support Center:
Tetramethylammonium Borohydride
This technical support center provides essential information for the safe handling and use of

Tetramethylammonium borohydride (TMAB) in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Tetramethylammonium borohydride?

A1: Tetramethylammonium borohydride is a hazardous chemical with multiple risks. It is

toxic if swallowed and causes severe skin burns and eye damage.[1][2] A significant hazard is

its reactivity with water, which releases flammable gases that can ignite spontaneously.[1][3][4]

Inhalation may cause corrosive injuries to the upper respiratory tract and lungs.[2][5]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling Tetramethylammonium borohydride, it is crucial to wear appropriate

personal protective equipment. This includes:

Eye/Face Protection: Tightly fitting safety goggles or a face shield.[3]
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Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[1][3]

Respiratory Protection: In case of dust formation or inadequate ventilation, a NIOSH-

approved respirator is necessary.[3]

Q3: How should Tetramethylammonium borohydride be stored?

A3: Proper storage is critical to maintain the stability and safety of Tetramethylammonium
borohydride. It should be stored in a tightly closed container in a dry, cool, and well-ventilated

area.[3][6] It is essential to protect it from moisture and to store it under an inert gas

atmosphere.[1][3]

Q4: What materials are incompatible with Tetramethylammonium borohydride?

A4: Tetramethylammonium borohydride is incompatible with several substances. The most

critical incompatibility is with water, as it reacts violently to produce flammable gases.[1][4] It

should also be kept away from strong oxidizing agents and acids.

Troubleshooting Guides
Problem: The Tetramethylammonium borohydride appears discolored or clumpy.

Possible Cause: This may indicate decomposition due to exposure to moisture or air.

Solution: Do not use the reagent. Dispose of it according to your institution's hazardous

waste disposal procedures. In the future, ensure the container is always tightly sealed and

stored in a desiccator or glovebox.

Problem: A small spill of Tetramethylammonium borohydride has occurred in the fume hood.

Solution:

Ensure all ignition sources are removed from the area.[1]

Wear appropriate PPE, including respiratory protection.

Carefully sweep the solid material into a dry, airtight container.[1] Avoid creating dust.
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Wipe the area with a cloth dampened with an inert solvent (e.g., toluene or hexane).

Place all contaminated materials into a sealed container for hazardous waste disposal.

Problem: The reaction involving Tetramethylammonium borohydride is proceeding more

vigorously than expected.

Possible Cause: The reaction may have been exposed to trace amounts of water, or the

reaction scale may be too large for the current cooling capacity.

Solution:

If possible and safe to do so, immerse the reaction vessel in an ice bath to control the

temperature.

Be prepared for the potential release of flammable gases. Ensure adequate ventilation

and have a fire extinguisher rated for chemical fires readily available.

If the reaction becomes uncontrollable, evacuate the area and contact your institution's

emergency response team.

Data Presentation
Physical and Chemical Properties

Property Value

Molecular Formula C4H16BN

Molar Mass 88.99 g/mol [2]

Melting Point 150°C (decomposes)[7][8]

Density 0.813 g/cm³[7]

Appearance White to off-white crystalline powder

Solubility
Soluble in water (reacts), slightly soluble in

ethanol and acetonitrile.[9]
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GHS Hazard Statements

Hazard Code Description

H261
In contact with water releases flammable gas.[1]

[2][3]

H301 Toxic if swallowed.[1][2][3]

H314 Causes severe skin burns and eye damage.[1]

H319 Causes serious eye irritation.[2][3]

Experimental Protocols
Protocol for a Small-Scale Reduction using Tetramethylammonium Borohydride

Methodology cited for illustrative safety purposes only. Always refer to a validated experimental

procedure.

Preparation:

Set up the reaction apparatus in a certified chemical fume hood.

Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas

(e.g., argon or nitrogen).

Have a dry powder fire extinguisher or a bucket of sand readily accessible.

Reagent Handling:

Under an inert atmosphere (e.g., in a glovebox or using a Schlenk line), weigh the

required amount of Tetramethylammonium borohydride into a dry flask.

Add a dry, aprotic solvent (e.g., THF, dioxane) via cannula or a dry syringe.

Reaction:

Cool the reaction mixture to the desired temperature using an appropriate cooling bath.
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Slowly add the substrate to be reduced to the stirred suspension of the borohydride.

Monitor the reaction progress by a suitable analytical method (e.g., TLC, GC-MS).

Work-up and Quenching:

Once the reaction is complete, cautiously quench the excess borohydride by the slow,

dropwise addition of a protic solvent (e.g., methanol or ethanol) at a low temperature. Be

aware that this will generate flammable hydrogen gas.

Follow the specific work-up procedure for your reaction to isolate the desired product.

Waste Disposal:

All waste materials, including quenched reaction mixtures and contaminated labware,

must be disposed of as hazardous waste according to institutional guidelines.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8772049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill of Tetramethylammonium
Borohydride Occurs

Alert personnel and
secure the area

Don appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Respirator

Remove all sources
of ignition

Contain the spill with
dry, inert material (e.g., sand)

Carefully sweep solid into a
dry, airtight container

Wipe the area with a cloth
dampened with an inert solvent

Collect all contaminated
materials for hazardous

waste disposal

Spill successfully managed

Click to download full resolution via product page

Caption: Workflow for handling a Tetramethylammonium borohydride spill.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8772049?utm_src=pdf-body-img
https://www.benchchem.com/product/b8772049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8772049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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